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Compound of Interest

Compound Name: 2-(2,2-Dibromovinyl)furan

Cat. No.: B169464 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2,2-Dibromovinyl)furan is not readily

available. The following guidance is based on the known hazards of structurally similar

compounds, including halogenated furans and other vinyl compounds. A conservative

approach assuming high toxicity, irritation, and potential for peroxide formation is strongly

recommended. All laboratory activities must be preceded by a thorough risk assessment

conducted by qualified personnel.

Furan and its derivatives are recognized for potential health risks, including skin, eye, and

respiratory irritation.[1] Halogenated organic compounds can also present significant

toxicological hazards. Therefore, the handling of 2-(2,2-Dibromovinyl)furan requires stringent

safety protocols to minimize exposure and ensure a safe laboratory environment.

Quantitative Data Summary
The following table summarizes key physical and hazard data extrapolated from related furan

and brominated compounds. This information is critical for safe handling and risk assessment.
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Property Value/Information Source/Analogy

Molecular Formula C₆H₄Br₂O [2]

Appearance
Assumed to be a liquid or low-

melting solid

General knowledge of similar

small organic molecules

Boiling Point High, likely >150 °C
Based on structurally similar

halogenated compounds

Hazards

- Skin Irritation- Serious Eye

Irritation- Respiratory Irritation-

Potential for Peroxide

Formation

[1][3][4]

Toxicity

Assumed to be toxic if

swallowed, in contact with skin,

or if inhaled

[5]

Environmental Hazards
Potentially harmful to aquatic

life
[6]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for minimizing risks associated with 2-(2,2-
Dibromovinyl)furan.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational with adequate airflow.[1]

Verify that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.[1]

Remove all potential ignition sources from the immediate work area.[7]

Assemble all necessary equipment and reagents before commencing the experiment.[8]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

mandatory. A face shield should be worn in addition to goggles when there is a splash

hazard.[9]

Skin Protection:

Wear a flame-resistant lab coat.[9]

Use chemical-resistant gloves (e.g., nitrile or neoprene). Double gloving is recommended.

Inspect gloves for any signs of degradation before and during use.[1][10]

Respiratory Protection: All manipulations involving 2-(2,2-Dibromovinyl)furan must be

conducted in a certified chemical fume hood to minimize inhalation of vapors.[10]

Footwear: Closed-toe shoes are required.[10]

3. Handling Procedures:

Conduct all work within a chemical fume hood.[8]

Use the smallest quantity of the chemical necessary for the experiment.

Avoid direct contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.[3]

Be aware of the potential for peroxide formation. If the substance has been stored for an

extended period, it should be tested for peroxides before use, especially before any

distillation process.[11]

4. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as vermiculite

or sand.[10]

Collect the contaminated absorbent material into a sealed, labeled container for disposal as

hazardous waste.[10]
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For larger spills, evacuate the area and contact the Environmental Health and Safety (EHS)

office immediately.[10]

Decontaminate any surfaces that have come into contact with the chemical using an

appropriate solvent, followed by soap and water. Dispose of all cleaning materials as

hazardous waste.[7]

Disposal Plan
Proper disposal of 2-(2,2-Dibromovinyl)furan and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Identification and Classification:

Due to its chemical structure (halogenated furan), 2-(2,2-Dibromovinyl)furan should be

treated as hazardous waste.[7]

2. Waste Collection and Containerization:

Collect all waste containing 2-(2,2-Dibromovinyl)furan, including contaminated gloves,

absorbent materials, and empty containers, in a designated, sealed, and clearly labeled

hazardous waste container.[8]

The container must be chemically compatible with the waste.

3. Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "2-(2,2-Dibromovinyl)furan". Include relevant hazard warnings such as

"Toxic," "Irritant," and "Marine Pollutant."[7]

4. Storage and Disposal:

Store the sealed waste container in a designated and secure satellite accumulation area that

is well-ventilated.[1]

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department, following all local, state, and federal regulations.[1]
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Caption: Workflow for the safe handling and disposal of 2-(2,2-Dibromovinyl)furan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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